Cas no 6728-21-8 (Methanesulfonic acid,2-propen-1-yl ester)

• Product Name: Methanesulfonic acid,2-propen-1-yl ester
• CAS No: 6728-21-8
• MF: C₄H₈O₃S
• MW: 136.169520378113
• CID: 514126
• PubChem ID: 81214
• Update Time: 2025-04-19

Methanesulfonic acid,2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,2-propen-1-yl ester
• Allyl Methanesulfonate
• prop-2-enyl methanesulfonate
• Methanesulfonic acid, 2-propenyl ester (9CI)
• SUDMKGNNRMLBMF-UHFFFAOYSA-N
• AKOS006279302
• Methanesulfonic acid, 2-propenyl ester
• Allyl mesylate
• Methanesulfonic acid, allyl ester
• DTXSID20217618
• SCHEMBL30711
• BRN 1751182
• 4-04-00-00018 (Beilstein Handbook Reference)
• prop-2-en-1-ylmethanesulfonate
• EN300-367064
• 6728-21-8
• mesyl allyl ether
• prop-2-en-1-yl methanesulfonate

• Inchi： 1S/C4H8O3S/c1-3-4-7-8(2,5)6/h3H,1,4H2,2H3
• InChI Key： SUDMKGNNRMLBMF-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC=C

Computed Properties

• Exact Mass: 136.01944
• Monoisotopic Mass: 136.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.283 (estimate)
• Boiling Point: 220.45°C (rough estimate)
• Refractive Index: 1.4640 (estimate)
• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters